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Executive Summary: This document provides a comprehensive technical overview of silver
picrate (CAS No. 146-84-9), an inorganic-organic salt known for its extreme sensitivity and

explosive properties. While it has historical applications as an antimicrobial agent, its inherent

instability renders it unsuitable for modern therapeutic development. This guide is intended for

researchers, scientists, and drug development professionals to provide a thorough

understanding of its properties, synthesis, and hazards, emphasizing why it is a compound of

historical and academic interest rather than a viable candidate for current research and

development in the pharmaceutical industry.

Introduction
Silver picrate, with the chemical formula C₆H₂AgN₃O₇, is the silver salt of picric acid (2,4,6-

trinitrophenol).[1][2] It is a yellow crystalline solid that is highly sensitive to shock, friction, heat,

and desiccation, making it a dangerous primary explosive.[2] The compound is formed by the

electrostatic interaction between a silver(I) cation (Ag⁺) and a picrate anion.[2] The picrate

anion's structure, a phenolic ring with three electron-withdrawing nitro groups, contributes to

the compound's energetic and unstable nature.[2] Due to its hazardous properties, silver
picrate has no significant commercial or industrial applications and its use in laboratories is

highly restricted.[2] Historically, it saw limited use as an antiseptic and antiprotozoal agent,

primarily due to the antimicrobial properties of the silver ion.[1]

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b086978?utm_src=pdf-interest
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.drugfuture.com/chemdata/silver-picrate.html
https://www.laboratorynotes.com/silver-picrate/
https://www.laboratorynotes.com/silver-picrate/
https://www.laboratorynotes.com/silver-picrate/
https://www.laboratorynotes.com/silver-picrate/
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.benchchem.com/product/b086978?utm_src=pdf-body
https://www.laboratorynotes.com/silver-picrate/
https://www.drugfuture.com/chemdata/silver-picrate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Silver picrate's properties are dominated by its explosive nature. The available quantitative

data is summarized in the table below. It is important to note that some properties, such as the

melting point, are not well-defined, as the compound is likely to decompose or explode upon

heating.

Property Value Source(s)

Molecular Formula C₆H₂AgN₃O₇ [1][3]

Molecular Weight 335.96 g/mol [1][3]

Appearance
Yellow crystalline powder or

paste when wetted.
[4]

Solubility

Soluble in ~50 parts water;

sparingly soluble in alcohol;

slightly soluble in acetone and

glycerol; insoluble in

chloroform and ether.

[1][4]

Density 1.856 g/cm³ [5]

Vapor Pressure 0.000514 mmHg at 25°C [5]

Flash Point 133.9°C [5]

Boiling Point 303.6°C at 760 mmHg [5]

Experimental Protocols
Synthesis of Silver Picrate
Disclaimer: The synthesis of silver picrate is extremely hazardous and should only be

attempted by experienced professionals in a specialized laboratory equipped for handling

explosives. The dry compound is a primary explosive and is sensitive to heat, friction, and

shock.[6] This protocol is provided for informational purposes only and is adapted from the

general synthesis of other metal picrates.[7]

Objective: To synthesize silver picrate from silver nitrate and picric acid.

Materials:
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Silver nitrate (AgNO₃)

Picric acid (2,4,6-trinitrophenol)

Deionized water

Ethanol

Beakers

Stirring rod

Filtration apparatus (Büchner funnel, filter paper)

Non-metallic spatula

Procedure:

Preparation of Reactant Solutions:

Prepare a saturated aqueous solution of picric acid.

Prepare a concentrated aqueous solution of silver nitrate.

Precipitation:

Slowly add the silver nitrate solution to the picric acid solution with constant, gentle

stirring.

A yellow precipitate of silver picrate will form immediately.

Isolation and Washing:

Collect the precipitate by vacuum filtration using a Büchner funnel.

Wash the precipitate with small portions of cold deionized water to remove any unreacted

starting materials.

Follow with a wash using a small amount of ethanol to aid in drying.
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Drying and Storage:

CRITICAL SAFETY NOTE: Silver picrate becomes extremely sensitive to shock and

friction when dry. It is recommended to store the compound wetted with at least 30% water

by mass.[4][8]

If a dry sample is absolutely required for analysis, it must be done in minuscule quantities

and with extreme caution, preferably in a remote, controlled environment.

Safety Precautions for Handling Silver Picrate
Handling silver picrate requires stringent safety measures due to its explosive nature.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, face

shield, flame-retardant lab coat, and heavy-duty gloves.[9]

Work Area: Work in a well-ventilated area, preferably in a fume hood designed for handling

explosive materials. The work surface should be clean and free of any materials that could

cause friction.[6]

Handling:

Always handle the compound in small quantities.

Use non-metallic (e.g., ceramic or plastic) spatulas and tools to avoid friction and sparks.

[9]

Avoid any grinding, scraping, or impact.

Keep the compound moist, as the dry material is significantly more hazardous.[6][8]

Storage: Store in a cool, dark, and well-ventilated location, away from heat, light, and

sources of ignition. Store wetted with at least 30% water in a clearly labeled container.[6]

Disposal: Disposal of silver picrate must be carried out according to institutional and

governmental regulations for explosive waste. This typically involves controlled detonation by

trained professionals.
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Antimicrobial Mechanism of Action
The historical use of silver picrate as an antimicrobial agent is attributed to the bactericidal

properties of silver ions (Ag⁺).[10] While silver picrate itself is not used therapeutically today,

understanding the mechanism of silver ions is relevant to the broader field of antimicrobial

research.

The antimicrobial action of silver ions is multifaceted and involves several targets within the

bacterial cell:[11][12][13]

Cell Wall and Membrane Disruption: Silver ions can bind to the bacterial cell wall and

membrane, disrupting their structure and increasing permeability. This leads to the leakage

of cellular contents.[12][13]

Inhibition of Cellular Respiration: Ag⁺ can interact with enzymes in the respiratory chain,

leading to the production of reactive oxygen species (ROS) and the interruption of ATP

synthesis.[12]

Interaction with Proteins and Enzymes: Silver ions have a high affinity for sulfhydryl (-SH)

groups in proteins and enzymes. Binding to these groups can denature the proteins and

inactivate critical enzymes.[11]

DNA Damage: Once inside the cell, silver ions can bind to DNA, causing it to condense and

preventing replication and transcription.[10]
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Caption: General workflow for the synthesis of silver picrate.
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Caption: Antimicrobial mechanism of the silver ion.

Conclusion
Silver picrate is a highly energetic and hazardous inorganic-organic salt. Its extreme sensitivity

to external stimuli makes it a dangerous compound to handle, and its practical applications are

virtually nonexistent in modern science and industry. While its historical use as an antimicrobial

agent is noted, this activity is derived from the silver ion, which can be delivered by numerous

safer and more stable silver compounds. For professionals in drug development and research,

silver picrate should be regarded as a hazardous material to be avoided, not a compound with
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therapeutic potential. This guide serves to inform about its properties and risks to ensure safety

and to direct research efforts towards more stable and viable chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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